![molecular formula C8H3Br2ClN2 B6199748 6,7-dibromo-2-chloroquinoxaline CAS No. 2731009-66-6](/img/no-structure.png)
6,7-dibromo-2-chloroquinoxaline
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Overview
Description
6,7-Dibromo-2-chloroquinoxaline is a brominated quinoxaline derivative that has been studied for its potential applications in scientific research. It has been used in various experiments as a model compound and as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 6,7-dibromo-2-chloroquinoxaline is not fully understood. It is believed that the bromination reaction occurs through a radical mechanism, with the bromine atoms being added to the quinoxaline ring in a sequential fashion. The reaction is believed to be initiated by the formation of a bromine radical, which then reacts with the quinoxaline ring to form a brominated product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. It is believed that the brominated quinoxaline derivatives may have an effect on the activity of enzymes and other proteins involved in cell metabolism. Additionally, brominated quinoxaline derivatives may have an effect on the transport of ions across cell membranes. Further research is needed to determine the exact biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 6,7-dibromo-2-chloroquinoxaline in lab experiments is its high purity. The Kürti-Balogh reaction yields a product with a purity of over 90%, which makes it ideal for use in scientific studies. Additionally, this compound is relatively easy to synthesize and is relatively stable.
However, there are some limitations to using this compound in lab experiments. For example, the reaction is not very efficient and the yields are usually low. Additionally, the reaction produces a lot of byproducts, which can make the purification process difficult.
Future Directions
There are a number of potential future directions for research involving 6,7-dibromo-2-chloroquinoxaline. One potential direction is to study the mechanism of action of the bromination reaction in more detail. Additionally, further research could be conducted to determine the exact biochemical and physiological effects of this compound. Finally, more research could be conducted to develop more efficient and cost-effective methods for the synthesis of this compound.
Synthesis Methods
The synthesis of 6,7-dibromo-2-chloroquinoxaline has been studied extensively. The most common method for its synthesis involves the reaction of 2,3-dichloro-5,6-dibromobenzene and 2-aminobenzothiazole in the presence of acetic acid in aqueous solution. This reaction is known as the Kürti-Balogh reaction and is used to synthesize a variety of brominated quinoxaline derivatives. The reaction is conducted at room temperature and yields a product with a purity of over 90%.
Scientific Research Applications
6,7-Dibromo-2-chloroquinoxaline has been used as a model compound in various scientific studies. It has been used to study the mechanism of bromination reactions and to study the effects of bromination on the properties of quinoxaline derivatives. Additionally, this compound has been used as a reagent in organic synthesis. It has been used in the synthesis of a variety of other quinoxaline derivatives and has also been used in the synthesis of other organic compounds.
Properties
{ "Design of the Synthesis Pathway": "The synthesis of 6,7-dibromo-2-chloroquinoxaline can be achieved through a multi-step process involving the bromination and chlorination of quinoxaline.", "Starting Materials": [ "Quinoxaline", "Bromine", "Chlorine", "Sulfuric acid", "Hydrogen peroxide", "Sodium hydroxide", "Acetic acid", "Ethanol" ], "Reaction": [ "Step 1: Bromination of quinoxaline with bromine in the presence of sulfuric acid and hydrogen peroxide to yield 6,7-dibromoquinoxaline.", "Step 2: Chlorination of 6,7-dibromoquinoxaline with chlorine in the presence of acetic acid and sodium hydroxide to yield 6,7-dibromo-2-chloroquinoxaline." ] } | |
2731009-66-6 | |
Molecular Formula |
C8H3Br2ClN2 |
Molecular Weight |
322.4 |
Purity |
95 |
Origin of Product |
United States |
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